beta-Apo-13-carotenone
beta-Apo-13-carotenone
13-apo-beta-carotenone is an apo carotenoid compound arising from oxidative degradation of the beta,beta-carotene skeleton at the 13-position. It is an apo carotenoid and an enone.
Brand Name:
Vulcanchem
CAS No.:
17974-57-1
VCID:
VC0007050
InChI:
InChI=1S/C18H26O/c1-14(8-6-10-16(3)19)11-12-17-15(2)9-7-13-18(17,4)5/h6,8,10-12H,7,9,13H2,1-5H3/b10-6+,12-11+,14-8+
SMILES:
CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=O)C)C
Molecular Formula:
C₁₈H₂₆O
Molecular Weight:
258.4 g/mol
beta-Apo-13-carotenone
CAS No.: 17974-57-1
Cat. No.: VC0007050
Molecular Formula: C₁₈H₂₆O
Molecular Weight: 258.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 13-apo-beta-carotenone is an apo carotenoid compound arising from oxidative degradation of the beta,beta-carotene skeleton at the 13-position. It is an apo carotenoid and an enone. |
|---|---|
| CAS No. | 17974-57-1 |
| Molecular Formula | C₁₈H₂₆O |
| Molecular Weight | 258.4 g/mol |
| IUPAC Name | (3E,5E,7E)-6-methyl-8-(2,6,6-trimethylcyclohexen-1-yl)octa-3,5,7-trien-2-one |
| Standard InChI | InChI=1S/C18H26O/c1-14(8-6-10-16(3)19)11-12-17-15(2)9-7-13-18(17,4)5/h6,8,10-12H,7,9,13H2,1-5H3/b10-6+,12-11+,14-8+ |
| Standard InChI Key | UBTNVRPIHJRBCI-LUXGDSJYSA-N |
| Isomeric SMILES | CC1=C(C(CCC1)(C)C)/C=C/C(=C/C=C/C(=O)C)/C |
| SMILES | CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=O)C)C |
| Canonical SMILES | CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=O)C)C |
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